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Compound of Interest

Compound Name: Methylenecyclopentane

Cat. No.: B075326 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of

methylenecyclopentane, specifically its boiling point and density. It is intended for

researchers, scientists, and professionals in drug development who require accurate physical

data and detailed experimental methodologies.

Core Physical Properties
Methylenecyclopentane is a colorless liquid with the chemical formula C₆H₁₀. Accurate

determination of its physical properties, such as boiling point and density, is crucial for its

application in chemical synthesis and as a solvent.

The following table summarizes the reported values for the boiling point and density of

methylenecyclopentane from various chemical data sources.

Physical Property Value Conditions Source(s)

Boiling Point 73-75 °C Standard Pressure [1]

75-76 °C
Standard Pressure

(lit.)
[2][3]

Density 0.78 g/cm³ at 20 °C [1]

0.781 g/mL at 25 °C (lit.) [2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b075326?utm_src=pdf-interest
https://www.benchchem.com/product/b075326?utm_src=pdf-body
https://www.benchchem.com/product/b075326?utm_src=pdf-body
https://www.benchchem.com/product/b075326?utm_src=pdf-body
https://commonchemistry.cas.org/detail?cas_rn=1528-30-9
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7212165.htm
https://www.chembk.com/en/chem/methylenecyclopentane
https://commonchemistry.cas.org/detail?cas_rn=1528-30-9
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7212165.htm
https://www.chembk.com/en/chem/methylenecyclopentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: "lit." refers to literature values.

Experimental Protocols
The following sections detail the standard laboratory procedures for the experimental

determination of the boiling point and density of a liquid organic compound like

methylenecyclopentane.

The Thiele tube method is a common and efficient technique for determining the boiling point of

a small quantity of liquid.[4]

Apparatus and Materials:

Thiele tube

Thermometer (with appropriate range)

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Rubber band or wire for attachment

Heating mantle or Bunsen burner

High-boiling point mineral oil

Methylenecyclopentane sample

Procedure:

Sample Preparation: Add a small amount (a few milliliters) of methylenecyclopentane into

the small test tube.

Capillary Tube Placement: Place the capillary tube, with its sealed end pointing upwards, into

the test tube containing the sample.[5][6]
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Apparatus Assembly: Attach the test tube to the thermometer using a rubber band. The

bottom of the test tube should be level with the thermometer bulb.

Thiele Tube Setup: Insert the thermometer and the attached test tube into the Thiele tube,

which is partially filled with mineral oil. Ensure the sample is positioned near the middle of

the oil to allow for uniform heating.[4]

Heating: Gently heat the side arm of the Thiele tube.[4] This design promotes convection

currents, ensuring the oil and the sample are heated evenly.

Observation: As the temperature rises, a stream of bubbles will begin to emerge from the

open end of the capillary tube. Continue heating until a rapid and continuous stream of

bubbles is observed.[6]

Boiling Point Determination: Remove the heat source and allow the apparatus to cool. The

boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to be drawn back into the capillary tube.[4] Record this temperature.

The density of a liquid is determined by accurately measuring the mass of a known volume.[7]

Apparatus and Materials:

Pycnometer or a graduated cylinder (e.g., 10 mL or 25 mL)

Electronic balance (accurate to at least 0.001 g)

Thermometer

Methylenecyclopentane sample

Procedure:

Measure Mass of Empty Container: Carefully weigh a clean, dry graduated cylinder or

pycnometer on the electronic balance and record its mass (m₁).[7]

Measure Volume of Liquid: Add a specific volume of methylenecyclopentane (e.g., 10 mL)

to the graduated cylinder. Read the volume precisely from the bottom of the meniscus.[8]
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Measure Mass of Container and Liquid: Weigh the graduated cylinder containing the

methylenecyclopentane and record the combined mass (m₂).[7]

Record Temperature: Use a thermometer to measure and record the temperature of the

methylenecyclopentane sample, as density is temperature-dependent.

Calculate Density: The mass of the liquid (m) is calculated by subtracting the mass of the

empty container from the combined mass (m = m₂ - m₁). The density (ρ) is then calculated

using the formula: ρ = mass / volume[7]

Repeatability: For improved accuracy, the procedure should be repeated multiple times, and

the average density should be calculated.[7]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of

liquid density.
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Caption: Workflow for Determining the Density of a Liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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